Cas no 444664-09-9 (Benzene, 1,3-dibromo-2-(bromomethyl)-5-nitro-)

• Product Name: Benzene, 1,3-dibromo-2-(bromomethyl)-5-nitro-
• CAS No: 444664-09-9
• MF: C₇H₄Br₃NO₂
• MW: 373.824159622192
• MDL: MFCD34182129
• CID: 3988371
• PubChem ID: 22648021
• Update Time: 2025-07-26

Benzene, 1,3-dibromo-2-(bromomethyl)-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3-dibromo-2-(bromomethyl)-5-nitro-
• 1,3-dibromo-2-(bromomethyl)-5-nitrobenzene
• SCHEMBL6643645
• NILCPCAJZZCVRQ-UHFFFAOYSA-N
• 1 -bromomethyl-2,6-dibromo-4-nitrobenzene
• 1-Bromomethyl-2,6-dibromo-4nitrobenzene
• AS-84659
• E71833
• 444664-09-9
• 1-Bromomethyl-2,6-dibromo-4-nitrobenzene

• MDL： MFCD34182129
• Inchi： 1S/C7H4Br3NO2/c8-3-5-6(9)1-4(11(12)13)2-7(5)10/h1-2H,3H2
• InChI Key： NILCPCAJZZCVRQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1CBr)Br)[N+](=O)[O-]

Computed Properties

• Exact Mass: 372.77717g/mol
• Monoisotopic Mass: 370.77922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on Benzene, 1,3-dibromo-2-(bromomethyl)-5-nitro-

Comprehensive Analysis of Benzene, 1,3-dibromo-2-(bromomethyl)-5-nitro- (CAS No. 444664-09-9)

The chemical compound Benzene, 1,3-dibromo-2-(bromomethyl)-5-nitro- (CAS No. 444664-09-9) is a specialized aromatic derivative with significant applications in organic synthesis and material science. Its unique molecular structure, featuring multiple bromine substituents and a nitro group, makes it a valuable intermediate in the production of advanced materials and fine chemicals. Researchers and industry professionals often search for terms like "brominated benzene derivatives," "nitro-aromatic compounds," and "CAS 444664-09-9 applications" to explore its potential uses.

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From a synthetic perspective, Benzene, 1,3-dibromo-2-(bromomethyl)-5-nitro- serves as a precursor for "cross-coupling reactions" and "catalytic transformations," key areas in modern organic chemistry. Laboratories often query "efficient bromination techniques" or "nitro-group functionalization" to optimize its use. Its compatibility with "palladium-catalyzed reactions" further enhances its utility in pharmaceutical and agrochemical research.

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In summary, Benzene, 1,3-dibromo-2-(bromomethyl)-5-nitro- (CAS No. 444664-09-9) represents a versatile building block for innovation across multiple disciplines. Its alignment with "sustainable chemistry goals" and "high-tech material development" ensures continued relevance in both academic and industrial settings.